Cas no 5598-15-2 (Chlorpyrifos Oxon)

Chlorpyrifos Oxon is the oxygen analog of Chlorpyrifos, functioning as a potent acetylcholinesterase inhibitor. It is primarily used in research settings to study the metabolic activation and neurotoxic effects of organophosphate compounds. The compound exhibits high reactivity due to its phosphorylating ability, making it valuable for mechanistic studies in toxicology and enzymology. Its stability under controlled conditions allows for precise experimental applications, particularly in investigating cholinesterase inhibition kinetics. Researchers utilize Chlorpyrifos Oxon to model the biochemical interactions of organophosphates, aiding in the development of detoxification strategies and antidotes. Proper handling is essential due to its high toxicity.
Chlorpyrifos Oxon structure
Chlorpyrifos Oxon structure
Product Name:Chlorpyrifos Oxon
CAS No:5598-15-2
MF:C9H11Cl3NO4P
MW:334.52070069313
MDL:MFCD01705571
CID:369833
PubChem ID:21804
Update Time:2026-05-14

Chlorpyrifos Oxon Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid,diethyl 3,5,6-trichloro-2-pyridinyl ester
    • Chlorpyrifos-Oxon
    • Chlorpyrifos Oxon
    • MDL： MFCD01705571

Computed Properties

  • Exact Mass: 332.94900
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • PSA: 67.46000
  • LogP: 4.60170

Chlorpyrifos Oxon Security Information

  • Hazardous Material transportation number：UN 2783
  • Packing Group：III
  • Safety Term：6.1(b)
  • Packing Group：III
  • Hazard Level：6.1(b)
  • HazardClass：6.1(b)
  • PackingGroup：III

Chlorpyrifos Oxon Pricemore >>

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Chlorpyrifos Oxon Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:5598-15-2)Chlorpyrifos-oxon
Order Number:LE15099
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5598-15-2)Chlorpyrifos-oxon
LE15099
Purity:99%
Quantity:25KG,200KG,1000KG
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